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Compound of Interest

Compound Name: PKUMDL-LC-101-D04

Cat. No.: B3026041

Technical Support Center: PKUMDL-LC-101-D04

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the potential interference of PKUMDL-LC-101-D04 with
common laboratory assays. The information is presented in a question-and-answer format to
directly address specific issues that may be encountered during experimentation.

Compound Information

Property Value Reference
Product Name PKUMDL-LC-101-D04 [1112]
Synonyms GPX4-Activator-1d4 [1]

CAS Number 2143896-83-5 [1][2]
Molecular Formula C14H23CIN40O:2S2 [1112]

Allosteric activator of

Mechanism of Action Glutathione Peroxidase 4 [1][2]13]
(GPX4)

Solubility Soluble in DMSO [2][3]

UV Absorbance (Amax) 260, 291 nm [2]
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Quantitative Biological Activity

Concentration Effect Assay Type Reference

Increased GPX4

20 uM activity to 150% of Cell-free assay [1112][3]
control
Increased GPX4 Mouse embryonic

61 uM activity to 150% of fibroblast (MEF) cell [1112][3]
control extracts

Activates GPX4 in
cells and protects

0-150 pM against the toxic Cellular assay [1]
effects of cholesterol

peroxide

Reduced cholesterol
200 uM hydroperoxide- Cellular assay [1][2]
induced MEF death

Did not reduce ROS
65 UM (24h) production in 661W Cellular assay [1]
cells

Significantly increased
65 UM (24h) MDA levels in 661W Cellular assay [1]
cells

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.medchemexpress.com/pkumdl-lc-101-d04.html
https://www.caymanchem.com/product/28966/pkumdl-lc-101-d04
https://www.abmole.com/products/pkumdl-lc-101-d04.html
https://www.medchemexpress.com/pkumdl-lc-101-d04.html
https://www.caymanchem.com/product/28966/pkumdl-lc-101-d04
https://www.abmole.com/products/pkumdl-lc-101-d04.html
https://www.medchemexpress.com/pkumdl-lc-101-d04.html
https://www.medchemexpress.com/pkumdl-lc-101-d04.html
https://www.caymanchem.com/product/28966/pkumdl-lc-101-d04
https://www.medchemexpress.com/pkumdl-lc-101-d04.html
https://www.medchemexpress.com/pkumdl-lc-101-d04.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

PKUMDL-LC-101-D04 Mechanism of Action

PKUMDL-LC-101-D04

Reduces

Lipid Peroxides (L-OOH) Inhibits

Non-toxic Lipid Alcohols (L-OH) Ferroptosis

Click to download full resolution via product page

Caption: Mechanism of action of PKUMDL-LC-101-D04 as a GPX4 activator to inhibit
ferroptosis.
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Troubleshooting Workflow for Potential Assay Interference

Unexpected Experimental Result

Review Experimental Controls
(e.g., vehicle, untreated)

Contrpls OK?

Run Compound-Only Control

?
(PKUMDL-LC-101-D04 in assay buffer) Controls Not OK?

High Blank Reading? lank Readi$g Normal?

No Interference Detected

Perform Spectral Scan of Compound (Investigate other causes)

Spectral Overlap?

Interference Confirmed

Correct Data Using Blank or
Choose Alternative Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Interference of PKUMDL-LC-101-D04 with common
laboratory assays.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b302604 1#interference-of-pkumdl-Ic-101-d04-with-
common-laboratory-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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